Cas no 592537-85-4 (5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 592537-85-4
• MF: C₁₆H₁₄ClN₃OS
• MW: 331.819860935211
• CID: 3057592
• PubChem ID: 1778814
• Update Time: 2025-05-23

5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-phenyl)-4-(4-ethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• EN300-10643
• Z56277056
• 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazol-3-ylhydrosulfide
• STL380560
• 5-(4-CHLOROPHENYL)-4-(4-ETHOXYPHENYL)-2H-1,2,4-TRIAZOLE-3-THIONE
• AKOS000348111
• SYA53785
• CS-0118376
• 3-(4-chlorophenyl)-4-(4-ethoxyphenyl)-1H-1,2,4-triazole-5-thione
• AM-879/42158642
• 592537-85-4
• AKOS000268571

• Inchi： 1S/C16H14ClN3OS/c1-2-21-14-9-7-13(8-10-14)20-15(18-19-16(20)22)11-3-5-12(17)6-4-11/h3-10H,2H2,1H3,(H,19,22)
• InChI Key： PTKJXCYSYXVWSC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NNC(N1C1C=CC(=CC=1)OCC)=S

Computed Properties

• Exact Mass: 331.0546109Da
• Monoisotopic Mass: 331.0546109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69Ų

Additional information on 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 592537-85-4)

5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, which is well-known for its broad spectrum of biological activities. The unique structural features of this molecule, including the presence of both chloro and ethoxy substituents on the aromatic rings, contribute to its distinct chemical properties and potential therapeutic applications.

The synthesis of 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the thiol group at the 3-position of the triazole ring enhances its reactivity, making it a valuable intermediate in the development of more complex molecules. This compound’s versatility has positioned it as a key building block in the synthesis of novel pharmaceutical agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol with greater accuracy. Molecular docking studies have revealed that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings align with the growing interest in developing small-molecule inhibitors for treating chronic inflammatory diseases.

In addition to its potential as an anti-inflammatory agent, 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol has shown promise in preclinical studies as a modulator of immune responses. The combination of its structural features and observed biological activity makes it an attractive candidate for further investigation in immunomodulatory therapies. Researchers are particularly interested in exploring its effects on cytokine production and immune cell signaling pathways.

The role of thiol-containing compounds in medicinal chemistry cannot be overstated. The thiol group in 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol provides a nucleophilic center that can participate in various chemical reactions, including disulfide bond formation and metal chelation. These properties have been exploited in the development of novel drug candidates targeting neurological disorders and cancer. The ability to form stable disulfide bonds has also made this compound useful in stabilizing protein structures for biochemical studies.

Current research efforts are focused on optimizing the synthetic routes for 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol to improve scalability and cost-efficiency. Green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact. For instance, solvent-free reactions and catalytic methods are being explored to enhance reaction efficiency while maintaining high product quality.

The pharmacokinetic properties of 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol are also under investigation to ensure its suitability for therapeutic applications. Studies have shown that this compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicology studies indicate that it is well-tolerated at tested doses, suggesting a low risk of adverse effects.

The future prospects for 5-(4-chlorophenyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol are promising as it continues to be explored in various research avenues. Its unique structural motifs offer opportunities for designing next-generation therapeutics with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench research to clinical trials.

In conclusion,5-(۴chlorophenyl)۴(۴ethoxyphenyl)۴H۱،۲،۴triazole۳thiol (CAS No. 59253785–۴) represents a significant advancement in medicinal chemistry due to its versatile structure and potential biological activities. Ongoing research efforts aim to fully harness its therapeutic potential while ensuring safe and effective application in human health care.